Cas no 2227923-63-7 (rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid
• CAS No: 2227923-63-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6350879
• PubChem ID: 165571277
• Update Time: 2025-05-27

rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid
• EN300-1565688
• 2227923-63-7
• rac-(1R,2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclohexane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-2-3-15-25(26(31)29-24-16-9-8-14-22(24)27(32)33)30-28(34)35-17-23-20-12-6-4-10-18(20)19-11-5-7-13-21(19)23/h4-7,10-13,22-25H,2-3,8-9,14-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t22-,24+,25?/m0/s1
• InChI Key： PIGKAPOQCCHZGY-LNJIZIIWSA-N
• SMILES： OC([C@H]1CCCC[C@H]1NC(C(CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 105Ų

Additional information on rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid

Comprehensive Analysis of rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid (CAS No. 2227923-63-7)

The compound rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid, identified by its CAS No. 2227923-63-7, is a sophisticated chiral molecule with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring a cyclohexane backbone and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive peptides and small-molecule therapeutics. Researchers and pharmaceutical companies are increasingly interested in this compound due to its role in advancing drug discovery and bioconjugation techniques.

One of the most searched topics in the field of organic chemistry is the use of Fmoc-protected amino acids, and this compound exemplifies their importance. The Fmoc group is widely employed in solid-phase peptide synthesis (SPPS), a technique pivotal for producing peptides with high purity and yield. Given the rising demand for peptide-based drugs and therapeutic agents, understanding the properties and applications of rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid is crucial for researchers aiming to optimize synthetic pathways and improve scalability.

Another trending topic in the scientific community is the exploration of chiral building blocks for asymmetric synthesis. The rac-(1R,2S) configuration of this compound highlights its potential in creating enantiomerically pure molecules, which are essential for developing targeted therapies with minimal side effects. As the pharmaceutical industry shifts toward personalized medicine, the demand for high-quality chiral intermediates like this compound is expected to grow significantly.

From a technical perspective, the carboxylic acid functionality in rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid allows for further derivatization, enabling chemists to attach various pharmacophores or linkers. This versatility aligns with current research trends in prodrug design and bioconjugate chemistry, where modular approaches are favored for rapid prototyping of drug candidates. Additionally, the compound's stability under standard laboratory conditions makes it a practical choice for high-throughput screening and combinatorial chemistry.

Environmental and regulatory considerations are also driving interest in this compound. Unlike some traditional reagents, rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid does not fall under hazardous classifications, making it a safer alternative for industrial-scale applications. This aspect is particularly relevant given the increasing focus on green chemistry and sustainable manufacturing practices in the pharmaceutical sector.

In summary, rac-(1R,2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclohexane-1-carboxylic acid (CAS No. 2227923-63-7) represents a cutting-edge tool for modern synthetic chemistry. Its applications span peptide synthesis, chiral drug development, and bioconjugation, addressing key challenges in the life sciences. As research continues to uncover new therapeutic targets, the importance of such specialized intermediates will only increase, solidifying their role in the future of precision medicine and biopharmaceutical innovation.